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Compound of Interest

Compound Name: BI-860585

Cat. No.: B1192380

Technical Support Center: BI-860585

Welcome to the technical support center for BI-860585. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
effective use of BI-860585 in experimental settings and to address common challenges,
particularly the prevention of its precipitation in aqueous solutions.

Frequently Asked Questions (FAQSs)

Q1: What is BI-860585 and what is its mechanism of action?

Al: BI-860585 is a potent and selective, ATP-competitive inhibitor of mTOR kinase, targeting
both mMTORC1 and mTORC2 complexes.[1][2] By inhibiting mTOR, BI-860585 disrupts a key
signaling pathway, the PISK/Akt/mTOR pathway, which is crucial for regulating cell growth,
proliferation, metabolism, and survival.[3] Its dual inhibition of both mTORC1 and mTORC2
allows for a more complete blockade of mTOR signaling compared to first-generation mTOR
inhibitors like rapamycin.

Q2: | am observing precipitation when | add BI-860585 to my aqueous cell culture medium.
Why is this happening?

A2: BI-860585 is poorly soluble in aqueous solutions. Direct addition of the powdered
compound or a highly concentrated stock solution into an aqueous medium will likely cause it
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to precipitate out of solution. It is essential to first dissolve BI-860585 in an appropriate organic
solvent to create a stock solution before further dilution.

Q3: What is the recommended solvent for dissolving BI-860585?

A3: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing stock solutions of BI-
860585. It has been shown to be soluble in DMSO at a concentration of 73 mg/mL (200.98
mM). It is also sparingly soluble in ethanol.

Q4: What is a typical final concentration of BI-860585 for in vitro experiments?

A4: The optimal final concentration of BI-860585 will vary depending on the cell line and the
specific experimental conditions. However, for many mTOR inhibitors, the effective
concentration range in cell culture is typically in the nanomolar (nM) to low micromolar (UM)
range. It is always recommended to perform a dose-response experiment to determine the
optimal concentration for your specific assay.

Q5: How should | store BI-860585?

A5: BI-860585 powder should be stored at -20°C for long-term stability. Stock solutions in
DMSO can be stored at -80°C for up to a year. To avoid repeated freeze-thaw cycles, it is
advisable to aliquot the stock solution into smaller volumes.

Troubleshooting Guide: Preventing Precipitation

This guide provides a step-by-step approach to preparing and using BI-860585 in aqueous
solutions to minimize the risk of precipitation.
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Problem

Potential Cause

Recommended Solution

Precipitation upon addition to

agueous buffer or media

Direct addition of powdered BI-
860585 to an aqueous

solution.

Always prepare a high-
concentration stock solution in
100% DMSO first.

Stock solution concentration is

too high for the final dilution.

Ensure the final concentration
of DMSO in your aqueous
solution is low (typically <0.5%)
to maintain solubility. If
necessary, prepare an
intermediate dilution of your
stock solution in DMSO before
adding it to the aqueous

medium.

Rapid addition of the stock
solution to the aqueous

medium.

Add the DMSO stock solution
dropwise to your aqueous

medium while gently vortexing
or swirling to ensure rapid and

uniform mixing.

Cloudiness or precipitate forms
over time in the final working

solution

The final concentration of Bl-
860585 exceeds its solubility
limit in the aqueous medium,
even with a low percentage of
DMSO.

Decrease the final
concentration of BI-860585 in
your experiment. Consider
performing a solubility test in

your specific medium.

Instability of the compound in
the aqueous environment at
experimental temperature
(e.g., 37°C).

Prepare fresh working
solutions for each experiment
and minimize the time the
compound is in the aqueous

solution before use.

Interaction with components in
the cell culture medium (e.qg.,

proteins in fetal bovine serum).

While serum is generally
necessary for cell health, if
precipitation is a persistent
issue, consider reducing the
serum concentration if your

experimental design allows.
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However, altering media
components should be done

with caution as it can affect cell

physiology.

Data Presentation

Table 1: Solubility of BI-860585

Solvent Solubility Molar Concentration
Water Insoluble N/A

DMSO 73 mg/mL 200.98 mM

Ethanol 2 mg/mL 5.51 mM

Experimental Protocols

Protocol 1: Preparation of a 10 mM BI-860585 Stock Solution in DMSO
o Materials:

o BI-860585 powder

o Anhydrous or high-purity dimethyl sulfoxide (DMSO)

o Sterile microcentrifuge tubes or vials
e Procedure:

o Equilibrate the BI-860585 vial to room temperature before opening to prevent
condensation.

o Weigh out the desired amount of BI-860585 powder using a calibrated analytical balance.
For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight assumed to be
~363.21 g/mol ), you would need 3.63 mg of BI-860585.
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o Add the appropriate volume of DMSO to the vial containing the BI-860585 powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) may assist in dissolution.

o Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

o Materials:

o 10 mM BI-860585 stock solution in DMSO

o Pre-warmed, sterile cell culture medium

e Procedure:

o Thaw an aliquot of the 10 mM BI-860585 stock solution at room temperature.

o To prepare a 1 uM working solution in 10 mL of cell culture medium, you will need to
perform a serial dilution.

o Step 1 (Intermediate Dilution - Optional but recommended): Prepare a 1 mM intermediate
solution by adding 10 L of the 10 mM stock solution to 990 pL of sterile DMSO or cell
culture medium. Mix well.

o Step 2 (Final Dilution): Add 10 pL of the 1 mM intermediate solution to 10 mL of pre-
warmed cell culture medium.

o Alternatively, for a direct dilution, add 1 pL of the 10 mM stock solution to 10 mL of cell
culture medium.

o Immediately after adding the stock solution to the medium, vortex or swirl the solution
gently to ensure rapid and thorough mixing.
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o Use the freshly prepared working solution for your experiment. Ensure the final DMSO
concentration is not toxic to your cells (typically <0.5%).

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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